Cas no 339547-32-9 (2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine)

• Product Name: 2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine
• CAS No: 339547-32-9
• MF: C₈H₄Cl₂N₄
• MW: 227.050158500671
• CID: 2104752
• Update Time: 2025-07-02

2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(2-pyridinyl)-1,3,5-Triazine
• 2,4-Dichloro-6-(2-pyridyl)-1,3,5-triazine
• 2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine

• Inchi： 1S/C8H4Cl2N4/c9-7-12-6(13-8(10)14-7)5-3-1-2-4-11-5/h1-4H
• InChI Key： WVHZYWQROQBRKE-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C2C=CC=CN=2)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Topological Polar Surface Area: 51.6

Additional information on 2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine

Recent Advances in the Study of 2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine (CAS: 339547-32-9)

2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine (CAS: 339547-32-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine as a key intermediate in the synthesis of novel bioactive molecules. Its unique triazine core, coupled with the pyridine moiety, allows for diverse chemical modifications, making it a valuable scaffold for the development of inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent kinase inhibitors with promising anticancer properties.

In addition to its pharmacological potential, this compound has also been explored in material science. Researchers have utilized its reactive chlorine atoms to create functionalized polymers and coatings with enhanced thermal stability and antimicrobial properties. A recent publication in ACS Applied Materials & Interfaces detailed the synthesis of a triazine-based polymer that exhibited remarkable efficacy against multi-drug-resistant bacterial strains, opening new avenues for antimicrobial material development.

Despite these advancements, challenges remain in optimizing the synthetic routes for 2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine to improve yield and scalability. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to address these issues. A 2024 study in Green Chemistry reported a novel catalytic system that significantly reduced the environmental impact of the synthesis while maintaining high efficiency.

In conclusion, 2,4-Dichloro-6-pyridin-2-yl-1,3,5-triazine (CAS: 339547-32-9) continues to be a compound of great interest in both pharmaceutical and material science research. Its multifaceted applications and potential for further innovation underscore the importance of ongoing studies to fully exploit its capabilities. Future research should focus on expanding its therapeutic uses and improving synthetic methodologies to facilitate large-scale production.